5-[Tert-butyl(dimethyl)silyl]-4-(hydroxymethyl)-3-furaldehyde

• Molecular Formula: C12H20O3Si
• Molecular Weight: 240.37 g/mol
• IUPAC Name: 5-[tert-butyl(dimethyl)silyl]-4-(hydroxymethyl)furan-3-carbaldehyde
• InChI: InChI=1S/C12H20O3Si/c1-12(2,3)16(4,5)11-10(7-14)9(6-13)8-15-11/h6,8,14H,7H2,1-5H3
• InChI Key: MYONDEHHLINJPU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)C1=C(C(=CO1)C=O)CO

Description

5-[Tert-butyl(dimethyl)silyl]-4-(hydroxymethyl)-3-furaldehyde is a useful research compound. Its molecular formula is C12H20O3Si and its molecular weight is 240.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

n-BuLi (a 1.6M solution in hexane; 2.7 ml, 4.28 mmol) was added dropwise to a solution of 3-(2-tert-butyldimethylsilyl-furylmethanol (430 mg, 2.0 mmol) in dimethoxyethane (5 ml) at -78 degrees C. under argon. After stirring at 0 degrees C. for 15 minutes, lithium chloride (860 mg, 20.4 mmol), followed by N,N-dimethylformamide (0.35 ml, 4.48 mmol) was added. Stirring continued at 0 degrees C. for 16 hours and the mixture was quenched with ammonium chloride. Extraction with ethyl acetate and evaporation of the dried (magnesium sulfate) extracts gave a solid, which was recrystallized from hexane to give the titled aldehyde.